Cas no 1805017-40-6 (Methyl 3-(difluoromethyl)-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 3-(difluoromethyl)-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1805017-40-6
• MF: C₁₀H₇F₅N₂O₅
• MW: 330.165000200272
• CID: 4842460
• Update Time: 2025-06-20

Methyl 3-(difluoromethyl)-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H7F5N2O5/c1-21-6(18)2-4-7(9(11)12)8(22-10(13,14)15)5(3-16-4)17(19)20/h3,9H,2H2,1H3
• InChI Key： MOGLOAAMHQDSGS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=CN=C1CC(=O)OC)[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 414
• XLogP3: 2.3
• Topological Polar Surface Area: 94.2

Additional information on Methyl 3-(difluoromethyl)-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate

Professional Introduction to Methyl 3-(difluoromethyl)-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1805017-40-6)

Methyl 3-(difluoromethyl)-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate, with the CAS number 1805017-40-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitropyridines, which are widely studied for their potential biological activities and applications in drug development.

The molecular structure of Methyl 3-(difluoromethyl)-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate features a pyridine core substituted with several functional groups, including a difluoromethyl group, a nitro group, and a trifluoromethoxy group. These substituents contribute to the compound's unique chemical properties and its potential biological efficacy. The presence of fluorine atoms, in particular, is notable as fluorinated compounds often exhibit enhanced metabolic stability and improved pharmacokinetic profiles.

In recent years, there has been a surge in research focused on the development of novel nitropyridine derivatives due to their demonstrated activity against various diseases. Specifically, compounds with nitro and fluoro substituents have shown promise in the treatment of infectious diseases, cancer, and inflammatory disorders. The combination of these functional groups in Methyl 3-(difluoromethyl)-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate suggests that it may possess multiple modes of action, making it a valuable candidate for further investigation.

The synthesis of Methyl 3-(difluoromethyl)-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the difluoromethyl group typically requires specialized fluorination techniques, while the attachment of the nitro and trifluoromethoxy groups necessitates careful consideration to avoid unwanted side reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and photochemical processes, have been employed to achieve high yields and purity levels.

The pharmacological properties of Methyl 3-(difluoromethyl)-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate have been explored in several preclinical studies. These studies indicate that the compound exhibits potent inhibitory activity against various enzymatic targets, including kinases and cytochrome P450 enzymes. The presence of both electron-withdrawing and electron-donating groups in its structure allows it to interact with biological targets in multiple ways, potentially leading to broad-spectrum therapeutic effects.

In addition to its pharmacological potential, Methyl 3-(difluoromethyl)-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate has been investigated for its role in chemical biology research. Its unique structure makes it a useful tool for studying enzyme mechanisms and developing new inhibitors. Researchers have utilized this compound to probe the function of key enzymes involved in disease pathways, providing insights that could lead to the discovery of novel therapeutic agents.

The future prospects for Methyl 3-(difluoromethyl)-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate are promising, with ongoing studies aimed at optimizing its synthesis and evaluating its efficacy in clinical trials. The compound's structural features offer a strong foundation for further development into a lead compound for new drugs. As research continues to uncover the therapeutic potential of nitropyridine derivatives, Methyl 3-(difluoromethyl)-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate is poised to play a significant role in the next generation of pharmaceutical innovations.

The impact of this compound extends beyond academia and industry, as it represents a testament to the power of organic chemistry in addressing complex biological challenges. By leveraging advanced synthetic techniques and interdisciplinary collaboration, scientists are able to design molecules with tailored properties that can revolutionize medicine. Methyl 3-(difluoromethyl)-5-nitro-4-(trifluoromethoxy)pyridine-2-acetate stands as a prime example of how innovation in chemical research can translate into tangible benefits for human health.